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Abstract
(+)-Intermedine is a naturally occurring pyrrolizidine alkaloid (PA) recognized for its significant

biological activities, most notably its hepatotoxicity. As a monoester of the necine base

retronecine and (+)-trachelanthic acid, its structure and stereochemistry play a crucial role in its

toxicological profile. This technical guide provides a comprehensive overview of the discovery,

history, isolation, synthesis, and biological mechanism of (+)-Intermedine, with a focus on the

quantitative data and experimental methodologies relevant to researchers in natural product

chemistry and drug development.

Discovery and History
The initial discovery and characterization of (+)-Intermedine can be traced back to the

pioneering work of C.C.J. Culvenor and L.W. Smith. In their 1966 publication on the alkaloids of

Amsinckia species, they reported the isolation of several new hepatotoxic pyrrolizidine alkaloids

from Amsinckia intermedia, commonly known as fiddleneck or tarweed.[1] Among these was

(+)-Intermedine, which they identified as an ester of the necine base retronecine and the necic

acid, (+)-trachelanthic acid.[1]

This discovery was part of a broader effort to identify the toxic principles in plants responsible

for livestock poisoning.[2][3] The work of Culvenor and Smith was foundational in the field of

pyrrolizidine alkaloid chemistry, establishing the structures of several key toxic compounds and
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paving the way for future toxicological studies.[1] Their preparation of Intermedine from its

constituent amino alcohol and esterifying acid also constituted the first formal synthesis of a

hepatotoxic pyrrolizidine alkaloid.[1] Since its initial discovery, (+)-Intermedine has been

identified as a major PA in other plant species, most notably in common comfrey (Symphytum

officinale), a plant with a long history in herbal medicine.[4][5][6]

Chemical Structure and Properties
(+)-Intermedine is a monoester pyrrolizidine alkaloid. Its chemical properties are summarized

in the table below.

Property Value

Chemical Formula C₁₅H₂₅NO₅

Molecular Weight 299.36 g/mol

CAS Number 10285-06-0

Type Retronecine-type monoester

Necine Base (-)-Retronecine

Necic Acid (+)-Trachelanthic acid

Stereoisomers Lycopsamine (epimer at C2 of the necic acid)

Experimental Protocols
Isolation of (+)-Intermedine from Symphytum officinale
(Comfrey) Roots
The isolation of (+)-Intermedine from comfrey roots typically involves extraction of the total

alkaloids, reduction of their N-oxide forms (which often predominate in the plant), and

subsequent chromatographic purification. The following protocol is a composite of modern

methods described in the literature.[1][2][4][7]

Experimental Workflow: Isolation
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Step 1: Extraction Step 2: N-Oxide Reduction Step 3: Purification

Powdered Comfrey Roots

Maceration/Sonication with Acidified Methanol/Ethanol

Filtration to yield Crude Extract

Crude Extract

Addition of Zn dust
(pH adjusted to acidic)

Reduced Alkaloid Extract

Reduced Alkaloid Extract

Ion-Exchange Chromatography

Preparative HPLC

(+)-Intermedine

Part A: Necic Acid Synthesis Part B: Necine Base Preparation Part C: Esterification

Chiral Precursor

Multi-step synthesis

(+)-Trachelanthic Acid

Natural PA (e.g., Monocrotaline)

Hydrolysis

(-)-Retronecine

(+)-Trachelanthic Acid Derivative

Coupling Reaction

(-)-Retronecine

(+)-Intermedine

(+)-Intermedine Hepatic Metabolism
(Cytochrome P450)

Dehydropyrrolizidine
Alkaloid (DHP)

(Reactive Metabolite)

↑ Reactive Oxygen
Species (ROS)

Induces Mitochondrial DamageCauses ↓ Mitochondrial
Membrane Potential

Leads to Cytochrome c Release
(from Mitochondria)

Triggers Apoptosome Formation
(Apaf-1, Caspase-9, Cyt c)

Participates in Caspase-9 ActivationLeads to Caspase-3 ActivationActivates Apoptosis
(Cell Death)

Executes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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